Cas no 1032545-85-9 (ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate)

ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate structure

1032545-85-9 structure

Product Name:ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate

CAS No:1032545-85-9

MF:C₇H₁₀N₂O₃

MW:170.165901660919

CID:5882674

PubChem ID:72214581

Update Time:2024-01-16

ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate
- 4-Oxazolecarboxylic acid, 2-(aminomethyl)-, ethyl ester
- 2-Aminomethyl-oxazole-4-carboxylic acid ethyl ester
- Ethyl 2-(aminomethyl)oxazole-4-carboxylate
- EN300-1673184
- 1032545-85-9
- Inchi： 1S/C7H10N2O3/c1-2-11-7(10)5-4-12-6(3-8)9-5/h4H,2-3,8H2,1H3
- InChI Key： OIDPGJHHXXINSG-UHFFFAOYSA-N
- SMILES： O1C=C(C(OCC)=O)N=C1CN

Computed Properties

Exact Mass: 170.06914219g/mol
Monoisotopic Mass: 170.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 78.4Å²

ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1673184-0.05g	ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate	1032545-85-9		0.05g	$756.0	2023-06-04
Enamine	EN300-1673184-0.1g	ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate	1032545-85-9		0.1g	$792.0	2023-06-04
Enamine	EN300-1673184-0.25g	ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate	1032545-85-9		0.25g	$828.0	2023-06-04
Enamine	EN300-1673184-0.5g	ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate	1032545-85-9		0.5g	$864.0	2023-06-04
Enamine	EN300-1673184-1.0g	ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate	1032545-85-9		1g	$900.0	2023-06-04
Enamine	EN300-1673184-2.5g	ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate	1032545-85-9		2.5g	$1763.0	2023-06-04
Enamine	EN300-1673184-5.0g	ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate	1032545-85-9		5g	$2608.0	2023-06-04
Enamine	EN300-1673184-10.0g	ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate	1032545-85-9		10g	$3868.0	2023-06-04

ethyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

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